2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C18H24N2O3S/c1-5-14-17(22)20(18(23)15(6-2)24-14)10-16(21)19-13-9-7-8-11(3)12(13)4/h7-9,14-15H,5-6,10H2,1-4H3,(H,19,21)
• InChI Key: QLIGHIWRMFDCBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)N(C(=O)C(S1)CC)CC(=O)NC2=CC=CC(=C2C)C
• Molecular Formula: C18H24N2O3S
• Molecular Weight: 348.5 g/mol

Description

2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,3-dimethylphenyl)acetamide, also known as DT-010, is a novel compound that has been recently synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

Antifungal Properties

One significant application of related compounds to 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(2,3-dimethylphenyl)acetamide involves their use as broad-spectrum antifungal agents. For instance, derivatives of 2-(2-oxo-morpholin-3-yl)-acetamide have been identified for their fungicidal properties against Candida and Aspergillus species. A study highlighted the discovery of N-(biphenyl-3-ylmethyl)-2-(4-ethyl-6,6-dimethyl-2-oxomorpholin-3-yl)acetamide, which shows broad antifungal in vitro activity against various fungi species, such as molds and dermatophytes, with in vivo efficacy demonstrated in a murine model of systemic Candida albicans infection (Bardiot et al., 2015).

Structural and Property Studies

Research has also focused on the structural aspects and properties of similar compounds, including their behavior in forming salts and inclusion compounds. One study explored the structural aspects of amide-containing isoquinoline derivatives, revealing how they interact with different acids to form gels or crystalline solids and how these interactions influence their fluorescence properties (Karmakar et al., 2007).

Coordination Chemistry

The synthesis and characterization of metal complexes with related compounds, such as 2,2-diphenyl-N-(R-carbamothioyl)acetamide and their nickel and copper complexes, have been explored. These studies provide insights into the coordination chemistry and potential applications of these complexes in various fields (Mansuroğlu et al., 2008).

Synthesis and Applications in Organic Chemistry

Further applications include the development of synthetic methodologies and the study of the compounds' properties in organic chemistry. For example, research on the synthesis, antimicrobial evaluation, and hemolytic activity of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives has shown potential antimicrobial activity against selected microbial species (Gul et al., 2017).